Cas no 70894-16-5 (3,4'-dimethoxyfuranoflavone)

3,4'-dimethoxyfuranoflavone structure
3,4'-dimethoxyfuranoflavone structure
Product Name:3,4'-dimethoxyfuranoflavone
CAS No:70894-16-5
MF:C19H14O5
MW:322.311465740204
CID:2053635
PubChem ID:12735893
Update Time:2025-04-21

3,4'-dimethoxyfuranoflavone Chemical and Physical Properties

Names and Identifiers

    • 3,4'-dimethoxyfuranoflavone
    • 3-Methoxy-2-(4-methoxy-phenyl)-furo[2,3-h]chromen-4-on
    • 3-methoxy-2-(4-methoxy-phenyl)-furo[2,3-h]chromen-4-one
    • 3-methoxy-2-(4-methoxyphenyl)-4H-furobenzopyran-4-one
    • 6-Methoxy-7-(4-methoxyphenyl)-5H-furo[3,2-g][1]benzopyran-5-one
    • 3,4'-Dimethoxyfurano[2,3:7,8]flavone
    • 3,4'-Dimethoxyfurano(2,3:7,8)flavone
    • 3-methoxy-2-(4-methoxyphenyl)furo[2,3-h]chromen-4-one
    • 3-methoxy-2-(4-methoxyphenyl)furo(2,3-h)chromen-4-one
    • 70894-16-5
    • LMPK12111551
    • 3-methoxy-2-(4-methoxyphenyl)-4h-furo(2,3-h)-1-benzopyran-4-one
    • Inchi: 1S/C19H14O5/c1-21-12-5-3-11(4-6-12)17-19(22-2)16(20)14-7-8-15-13(9-10-23-15)18(14)24-17/h3-10H,1-2H3
    • InChI Key: CWSZCOURUCZUKO-UHFFFAOYSA-N
    • SMILES: COC1C=CC(C2=C(OC)C(=O)C3C(=C4C(=CC=3)OC=C4)O2)=CC=1

Computed Properties

  • Exact Mass: 322.08412354Da
  • Monoisotopic Mass: 322.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.147
  • Topological Polar Surface Area: 57.9Ų
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